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Compound of Interest

Compound Name: 1-Bromoheptane-d1

Cat. No.: B1482426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

specifications, and common applications of 1-Bromoheptane-d1. This deuterated compound is

a valuable tool in various research and development settings, particularly in quantitative

analyses where it serves as an internal standard.

Core Chemical Properties and Specifications
1-Bromoheptane-d1, also known as n-heptyl-d1 bromide, is a saturated alkyl halide where

one deuterium atom is substituted at the C1 position. This isotopic labeling provides a distinct

mass difference from its non-deuterated counterpart, making it an ideal internal standard for

mass spectrometry-based quantification. While specific experimental data for the deuterated

form is limited, the physical properties are closely approximated by the non-deuterated 1-

bromoheptane.

Table 1: Chemical Identifiers and Properties of 1-Bromoheptane-d1
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Property Value

Chemical Name 1-Bromoheptane-d1

Synonyms
n-Heptyl-d1 bromide, 1-bromo-1-

deuterioheptane

Molecular Formula C₇H₁₄DBr

Molecular Weight Approximately 180.10 g/mol

CAS Number 38007-40-8

Isotopic Enrichment Typically ≥99 atom % D

Table 2: Physical and Chemical Specifications (Approximated from 1-Bromoheptane)

Property Value

Appearance Colorless liquid

Boiling Point ~180 °C

Melting Point ~-58 °C

Density ~1.14 g/mL at 25 °C

Refractive Index ~1.4499 at 20 °C

Solubility
Insoluble in water; soluble in common organic

solvents.

Safety and Handling
As with its non-deuterated analog, 1-Bromoheptane-d1 should be handled with care in a well-

ventilated area, preferably a chemical fume hood. It is considered a flammable liquid and

vapor. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat,

should be worn.

Table 3: Hazard Information for 1-Bromoheptane (as a proxy)
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Hazard Description

GHS Pictogram GHS02 (Flame)

Signal Word Warning

Hazard Statements H226: Flammable liquid and vapor

Precautionary Statements

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking. P233:

Keep container tightly closed. P240:

Ground/bond container and receiving

equipment.

Experimental Protocols
1-Bromoheptane-d1 is primarily used as an internal standard in quantitative analytical

methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas

Chromatography-Mass Spectrometry (GC-MS). The following is a generalized protocol for its

use in quantifying a target analyte in a biological matrix.

Quantitative Analysis of a Target Analyte using 1-
Bromoheptane-d1 as an Internal Standard by LC-MS/MS
1. Preparation of Standard and Quality Control (QC) Samples:

Stock Solutions: Prepare a stock solution of the target analyte and a separate stock solution

of 1-Bromoheptane-d1 in a suitable organic solvent (e.g., methanol or acetonitrile).

Working Solutions: Prepare a series of working standard solutions of the analyte at various

concentrations by diluting the analyte stock solution. Prepare a working solution of the 1-
Bromoheptane-d1 internal standard (IS) at a fixed concentration.

Calibration Curve and QC Samples: Spike a blank biological matrix (e.g., plasma, urine) with

the analyte working solutions to create a calibration curve with at least 5-7 concentration

levels. Prepare at least three levels of QC samples (low, medium, and high) in the same

biological matrix.
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2. Sample Preparation (Protein Precipitation):

To a 100 µL aliquot of the calibration standard, QC sample, or unknown sample, add a fixed

volume of the 1-Bromoheptane-d1 working solution.

Add a protein precipitation agent (e.g., acetonitrile or methanol, often containing 0.1% formic

acid) to the sample.

Vortex the mixture vigorously for approximately 1 minute.

Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography: Inject the prepared sample onto an appropriate HPLC or UHPLC

column (e.g., a C18 reversed-phase column). Use a suitable mobile phase gradient to

achieve chromatographic separation of the analyte and the internal standard from matrix

components.

Mass Spectrometry: Perform detection using a tandem mass spectrometer operating in

Multiple Reaction Monitoring (MRM) mode. Monitor at least one specific precursor-to-product

ion transition for the analyte and one for 1-Bromoheptane-d1.

4. Data Analysis:

Integrate the peak areas of the analyte and the internal standard.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the analyte concentration

for the calibration standards.

Determine the concentration of the analyte in the QC and unknown samples by interpolating

their peak area ratios from the calibration curve.
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Visualizations
Workflow for Quality Control of 1-Bromoheptane-d1
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Material Reception & Initial Checks

Analytical Testing

Data Review & Disposition

Final Product Status

Receive 1-Bromoheptane-d1

Visual Inspection & Documentation Review

Identity Confirmation (GC-MS) Chemical Purity (GC-FID) Isotopic Enrichment (NMR / MS)
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Rejected
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LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma)

Spike with 1-Bromoheptane-d1 (Internal Standard)

Protein Precipitation / Extraction

Liquid Chromatography (Separation)

Tandem Mass Spectrometry (Detection)

Peak Integration

Calculate Analyte/IS Ratio

Quantification using Calibration Curve

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1482426?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1482426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromoheptane-d1:
Chemical Properties and Specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1482426#1-bromoheptane-d1-chemical-properties-
and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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